![molecular formula C14H9NO3 B6396556 4-(3-Cyanophenyl)-2-hydroxybenzoic acid, 95% CAS No. 1262005-46-8](/img/structure/B6396556.png)
4-(3-Cyanophenyl)-2-hydroxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Cyanophenyl)-2-hydroxybenzoic acid, or 4-CPBA, is a synthetic organic compound that is used in various scientific research applications. It is a white crystalline solid with a molecular formula of C13H8NO3 and a molecular weight of 232.20 g/mol. 4-CPBA is a derivative of benzoic acid, and it is a potent inhibitor of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory substances. 4-CPBA has been used in a variety of research applications, including the study of the molecular mechanisms of inflammation and the development of new therapeutic agents for the treatment of inflammation and other diseases.
Scientific Research Applications
4-CPBA has been used in a variety of scientific research applications. It has been used to study the molecular mechanisms of inflammation, and to develop new therapeutic agents for the treatment of inflammation and other diseases. 4-CPBA has also been used to study the effects of 4-(3-Cyanophenyl)-2-hydroxybenzoic acid, 95% inhibitors on cell proliferation and apoptosis, and to investigate the role of 4-(3-Cyanophenyl)-2-hydroxybenzoic acid, 95% enzymes in pain pathways. In addition, 4-CPBA has been used in studies of the regulation of gene expression, the modulation of cell signaling pathways, and the development of new drug delivery systems.
Mechanism of Action
4-CPBA is a potent inhibitor of cyclooxygenase (4-(3-Cyanophenyl)-2-hydroxybenzoic acid, 95%) enzymes. It binds to the active site of the enzyme and blocks the production of inflammatory substances, such as prostaglandins and thromboxanes. By blocking the production of these substances, 4-CPBA can reduce inflammation and pain. Additionally, 4-CPBA has been shown to inhibit the activity of other enzymes involved in the production of inflammatory substances, such as lipoxygenase and cytochrome P450.
Biochemical and Physiological Effects
4-CPBA has been shown to have a variety of biochemical and physiological effects. In animal studies, 4-CPBA has been shown to reduce inflammation and pain. It has also been shown to reduce the production of inflammatory substances, such as prostaglandins and thromboxanes. In addition, 4-CPBA has been shown to inhibit the activity of other enzymes involved in the production of inflammatory substances, such as lipoxygenase and cytochrome P450.
Advantages and Limitations for Lab Experiments
4-CPBA has several advantages for lab experiments. It is a potent inhibitor of cyclooxygenase enzymes, and it can be synthesized in a two-step reaction with a yield of greater than 95%. Additionally, it has been used in a variety of research applications, including the study of the molecular mechanisms of inflammation and the development of new therapeutic agents for the treatment of inflammation and other diseases.
However, 4-CPBA also has some limitations. It is not water-soluble and must be dissolved in organic solvents, such as dimethylsulfoxide or dimethylformamide, before use. Additionally, 4-CPBA can be toxic and should be handled with caution.
Future Directions
There are several potential future directions for 4-CPBA research. These include the development of new therapeutic agents for the treatment of inflammation and other diseases, the study of the molecular mechanisms of inflammation, the investigation of the effects of 4-(3-Cyanophenyl)-2-hydroxybenzoic acid, 95% inhibitors on cell proliferation and apoptosis, and the development of new drug delivery systems. Additionally, further research is needed to determine the safety and efficacy of 4-CPBA in humans.
Synthesis Methods
4-CPBA can be synthesized from 3-cyanobenzoic acid and hydroxylamine hydrochloride in a two-step reaction. The first step involves the reaction of 3-cyanobenzoic acid with hydroxylamine hydrochloride to form the intermediate compound 4-(3-cyanophenyl)-2-hydroxylamine hydrochloride. This compound is then treated with dilute acid to form 4-CPBA. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the intermediate compound. The yield of the reaction is typically greater than 95%.
properties
IUPAC Name |
4-(3-cyanophenyl)-2-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO3/c15-8-9-2-1-3-10(6-9)11-4-5-12(14(17)18)13(16)7-11/h1-7,16H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHFLIDBMUZLMSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC(=C(C=C2)C(=O)O)O)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00688786 |
Source
|
Record name | 3'-Cyano-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262005-46-8 |
Source
|
Record name | 3'-Cyano-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.